Cas no 28269-02-5 (dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate)

Dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate is a cyclic diester with a ketone functionality at the 4-position, making it a versatile intermediate in organic synthesis. Its rigid cyclopentane backbone and bifunctional ester groups enable selective reactivity in cyclization, condensation, and asymmetric transformations. The cis-configuration of the carboxylate groups enhances stereochemical control in ring-forming reactions, while the ketone moiety offers additional derivatization opportunities. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where precise stereochemistry and functional group compatibility are critical. Its stability under standard conditions and high purity make it a reliable reagent for complex synthetic routes.
dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate structure
28269-02-5 structure
Product Name:dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate
CAS No:28269-02-5
MF:C9H12O5
MW:200.188583374023
MDL:MFCD27987108
CID:1434017
PubChem ID:10899633
Update Time:2025-10-24

dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, dimethyl ester, (1R,2S)-rel-
    • dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate
    • GMKJWKXCHOWVDN-KNVOCYPGSA-N
    • dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
    • 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, 1,2-dimethyl ester, (1R,2S)-
    • AKOS025403214
    • (1R,2S)-Dimethyl 4-oxocyclopentane-1,2-dicarboxylate
    • AC8670
    • 4-oxocyclopentane-cis-1,2-dicarboxylic acid dimethyl ester
    • cis-Dimethyl4-oxocyclopentane-1,2-dicarboxylate
    • 1001666-74-5
    • 28269-02-5
    • MFCD27987108
    • P14341
    • (1R,2S)-4-oxo-cyclopentane1,2-dicarboxylic acid dimethyl ester
    • (1R,2S)-4-oxo-cyclopentane-1,2-dicarboxylic acid dimethyl ester
    • EN300-7373029
    • 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester
    • AS-52086
    • SCHEMBL3048242
    • SB13041
    • CS-0050789
    • cis-Dimethyl 4-oxocyclopentane-1,2-dicarboxylate
    • 1,2-dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
    • MDL: MFCD27987108
    • Inchi: 1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7+
    • InChI Key: GMKJWKXCHOWVDN-KNVOCYPGSA-N
    • SMILES: O=C1C[C@H](C(=O)OC)[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 200.06846
  • Monoisotopic Mass: 200.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

dimethyl cis-4-oxocyclopentane-1,2-dicarboxylate Pricemore >>

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